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Compound of Interest

Compound Name: Altiloxin A

Cat. No.: B1257817 Get Quote

Altiloxin A: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Altiloxin A is a phytotoxin produced by the fungus Phoma asparagi (also known as Phomopsis

asparagi), a pathogen responsible for stem blight in asparagus. This document provides a

detailed overview of the chemical structure, properties, and biological activities of Altiloxin A,

drawing from key scientific literature. It includes a summary of its physicochemical properties,

details of its known biological effects, and the experimental methodologies used for its isolation

and characterization. This guide is intended to serve as a foundational resource for researchers

investigating natural product toxins, their mechanisms of action, and their potential applications

in drug development and agrochemical research.

Chemical Structure and Properties
Altiloxin A is a drimane-type sesquiterpene, a class of secondary metabolites characterized by

a bicyclic core structure. The definitive structure of Altiloxin A was elucidated through

spectroscopic analysis and stereoselective synthesis.

Chemical Structure
The chemical structure of Altiloxin A is presented below:
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(A 2D chemical structure image would be placed here in a full document. For this text-based

generation, a description is provided.)

The structure features a decalin ring system with an epoxide, a hydroxyl group, a carboxylic

acid, and several methyl groups at specific stereocenters.

Physicochemical Properties
A summary of the key physicochemical properties of Altiloxin A is provided in Table 1. This

data has been compiled from various sources, including primary research articles that first

isolated and characterized the compound.

Property Value Source

Molecular Formula C₁₅H₂₂O₄ [1]

Molecular Weight 266.33 g/mol Calculated

CAS Number 92675-11-1 Vendor Information

Appearance Not explicitly reported -

Melting Point Not explicitly reported -

Solubility

Soluble in organic solvents

such as ethyl acetate and

methanol

Inferred from isolation

protocols

Key Spectroscopic Data

¹H NMR, ¹³C NMR, IR, and

Mass Spectrometry data are

available in the original

isolation literature.

[1]

Table 1: Physicochemical Properties of Altiloxin A

Biological Activity and Mechanism of Action
Altiloxin A is primarily known for its phytotoxic activity, contributing to the disease symptoms

observed in asparagus plants infected with Phoma asparagi. Limited studies have also

explored its cytotoxic effects against various cell lines.
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Phytotoxicity
Altiloxin A has been shown to induce necrotic lesions on asparagus stems, a hallmark of the

stem blight disease. Its activity is part of the chemical arsenal used by the fungus to damage

host tissues and facilitate colonization.

Cytotoxicity
Some studies have investigated the cytotoxic effects of Altiloxin A against cancer cell lines.

While specific quantitative data (e.g., IC₅₀ values) for Altiloxin A alone is not readily available

in the public domain, related compounds from Phomopsis species have demonstrated

significant cytotoxicity. For instance, other metabolites isolated from Phomopsis sp. CMU-LMA

have shown cytotoxicity against A549 (human lung carcinoma) and PC3 (human prostate

cancer) cell lines.

Signaling Pathways
The precise molecular mechanism of action and the signaling pathways affected by Altiloxin A
have not been extensively elucidated in publicly available literature. It is hypothesized that its

toxic effects are likely due to the disruption of essential cellular processes in the host plant. The

diagram below illustrates a generalized workflow for the isolation and bioassay of phytotoxins

like Altiloxin A.
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Isolation and Purification

Characterization Bioassays

Fungal Culture of Phoma asparagi

Extraction with Organic Solvent (e.g., Ethyl Acetate)

Chromatographic Separation (e.g., Silica Gel, HPLC)

Pure Altiloxin A

Spectroscopic Analysis (NMR, MS, IR) Phytotoxicity Assay (e.g., Leaf Puncture Assay) Cytotoxicity Assay (e.g., MTT Assay on Cancer Cell Lines)

Structure Elucidation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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